Cas no 115122-03-7 (1H-Naphth[1,2-d]imidazole-2-carboxaldehyde)

1H-Naphth[1,2-d]imidazole-2-carboxaldehyde structure
115122-03-7 structure
Product Name:1H-Naphth[1,2-d]imidazole-2-carboxaldehyde
CAS No:115122-03-7
MF:C12H8N2O
MW:196.20472240448
CID:130637
PubChem ID:45078147
Update Time:2025-04-19

1H-Naphth[1,2-d]imidazole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphth[1,2-d]imidazole-2-carboxaldehyde
    • 1H-Naphth[1,2-d]imidazole-2-carboxaldehyde(9CI)
    • 3H-benzo[e]benzimidazole-2-carbaldehyde
    • 115122-03-7
    • DTXSID90663461
    • 3H-Naphtho[1,2-d]imidazole-2-carbaldehyde
    • 1H-NAPHTHO[1,2-D]IMIDAZOLE-2-CARBALDEHYDE
    • Inchi: 1S/C12H8N2O/c15-7-11-13-10-6-5-8-3-1-2-4-9(8)12(10)14-11/h1-7H,(H,13,14)
    • InChI Key: NIVDYABRPRAZJV-UHFFFAOYSA-N
    • SMILES: O=CC1=NC2=C(C=CC3C=CC=CC2=3)N1

Computed Properties

  • Exact Mass: 196.06374
  • Monoisotopic Mass: 196.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.75
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